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Compound of Interest

Compound Name:
[2-(Propan-2-yloxy)ethyl]hydrazine

dihydrochloride

CAS No.: 1443980-36-6

Cat. No.: B1377480

Get Quote

Executive Summary
Target Compound: C5H14N2O[1]·2HCl Molecular Weight:191.10 g/mol (Average) / 190.06

g/mol (Monoisotopic) Primary Isomers: Ornithinol dihydrochloride; N-(2-Hydroxyethyl)-1,3-

propanediamine dihydrochloride.

This technical guide provides a rigorous analysis of the stoichiometry, physicochemical

properties, and experimental applications of the salt complex C5H14N2O·2HCl. While the

molecular weight is a static physical constant, the specific chemical identity depends on the

structural arrangement of the C5 backbone. This guide addresses the two most critical isomers

relevant to drug development: the ornithine-derivative Ornithinol (polyamine pathway inhibitor)

and the linker-intermediate HEPDA (N-(2-Hydroxyethyl)-1,3-propanediamine).

Part 1: Quantitative Analysis & Stoichiometry
The precise molecular weight is derived from standard atomic weights (IUPAC). For high-

resolution mass spectrometry (HRMS) or quantitative buffer preparation, use the values below.
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Table 1: Molecular Weight Breakdown
Component Element Qty

Atomic Mass (
g/mol )

Subtotal (
g/mol )

Base

(C5H14N2O)
Carbon (C) 5 12.011 60.055

Hydrogen (H) 14 1.008 14.112

Nitrogen (N) 2 14.007 28.014

Oxygen (O) 1 15.999 15.999

Base MW 118.18

Salt (2HCl) Hydrogen (H) 2 1.008 2.016

Chlorine (Cl) 2 35.453 70.906

Salt MW 72.92

TOTAL

C5H14N2O[2][1]

[3][4][5][6][7][8]

[9]·2HCl

191.10

Note on Stoichiometry: The "·2HCl" designation indicates a dihydrochloride salt, implying the

base molecule contains two protonatable amine groups (

). In aqueous solution, this compound will dissociate into the cation

and two

anions.

Part 2: Structural Isomer Identification
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In drug development, the formula C5H14N2O refers to distinct isomers with vastly different

biological activities. You must verify your specific compound using the CAS numbers below.

Isomer A: Ornithinol Dihydrochloride (2,5-Diamino-1-
pentanol)

CAS (Base): 22724-81-8 (Generic for 2-amino-1-pentanol derivatives) / Specific salt often

custom synthesized.

Structure:

Relevance: An alcohol analog of the amino acid Ornithine.

Mechanism: Acts as a competitive inhibitor or substrate analog for enzymes in the Polyamine

Biosynthesis pathway, specifically Ornithine Decarboxylase (ODC). It is often used to study

cell proliferation and amino acid transport systems.

Isomer B: N-(2-Hydroxyethyl)-1,3-propanediamine
Dihydrochloride (HEPDA)

CAS (Base): 4461-39-6

Structure:

Relevance: A secondary amine used as a cross-linking agent or a building block for

Antibody-Drug Conjugate (ADC) linkers. Its asymmetric structure allows for selective

functionalization (primary amine vs. secondary amine vs. hydroxyl).

Part 3: Biological Context & Pathway Visualization
For researchers working with Isomer A (Ornithinol), understanding its interference in the

polyamine pathway is critical. The diagram below illustrates the enzymatic flow where

Ornithinol acts as an analog.
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Figure 1: Polyamine biosynthesis pathway highlighting Ornithinol as a structural analog of

Ornithine.

Part 4: Experimental Protocols
Preparation of 100 mM Stock Solution
This protocol applies to both isomers (MW 191.10 g/mol ). The dihydrochloride salt is highly

water-soluble but acidic.

Reagents:

C5H14N2O[1][9]·2HCl (Solid)
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Nuclease-free water or PBS (pH 7.4)

0.22 µm Syringe Filter (PES membrane)

Procedure:

Weighing: Accurately weigh 191.1 mg of the substance.

Dissolution: Transfer to a 15 mL conical tube. Add 8.0 mL of water. Vortex until fully dissolved

(solution will be clear).

pH Adjustment (Critical): The 2HCl salt will yield a pH < 4.0.

For biological assays: Slowly add 1N NaOH while monitoring pH until it reaches 7.2–7.4.

Note: The volume will increase.

Final Volume: Transfer to a volumetric flask or graduated cylinder and adjust final volume to

10.0 mL with water.

Sterilization: Filter through a 0.22 µm syringe filter into a sterile aliquot tube.

Storage: Store at -20°C. Stable for 6 months. Avoid freeze-thaw cycles.

Analytical Verification (NMR differentiation)
To confirm which isomer you possess, run a

-NMR in

.

Ornithinol (Branched): Look for a methine proton signal (

) around 3.0–3.5 ppm and non-equivalent methylene protons.

HEPDA (Linear): Look for distinct triplets corresponding to the

backbone and the
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ethylene glycol-like motif.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1377480/docs#technical-guide-molecular-weight-
structural-analysis-of-c5h14n2o-2hcl-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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